Lithium(1+) ion 6-fluoro-5-methylpyridine-3-sulfinate

• IUPAC Name: lithium;6-fluoro-5-methylpyridine-3-sulfinate
• InChI: InChI=1S/C6H6FNO2S.Li/c1-4-2-5(11(9)10)3-8-6(4)7;/h2-3H,1H3,(H,9,10);/q;+1/p-1
• InChI Key: FBUVDJFOQMETQL-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=CC(=CN=C1F)S(=O)[O-]
• Molecular Formula: C6H5FLiNO2S
• Molecular Weight: 181.1 g/mol

Description

Lithium(1+) ion 6-fluoro-5-methylpyridine-3-sulfinate is a chemical compound with the molecular formula C₆H₆FNO₂S·Li . It belongs to the class of organosulfur compounds and contains a lithium cation (Li⁺) coordinated with a 6-fluoro-5-methylpyridine-3-sulfinate anion . The compound is synthesized for various applications, including its potential use as a ligand or reagent in organic synthesis.

Synthesis Analysis

The synthesis of Lithium(1+) ion 6-fluoro-5-methylpyridine-3-sulfinate involves the reaction of 6-fluoro-5-methylpyridine-3-sulfinate with lithium metal . The lithium metal donates an electron to the sulfinate anion, resulting in the formation of the lithium cation complex. The reaction typically occurs in an anhydrous solvent under controlled conditions .

Molecular Structure Analysis

The compound’s molecular structure consists of a pyridine ring substituted with a fluorine atom at the 6-position and a sulfinate group at the 3-position. The lithium cation is coordinated to the sulfinate oxygen atom. The overall structure is planar due to the aromatic nature of the pyridine ring .

Future Directions

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